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Compound of Interest

Compound Name: N-Methylparoxetine

Cat. No.: B1679036

Application Note
Introduction

N-Methylparoxetine, a key intermediate in the synthesis of the selective serotonin reuptake
inhibitor (SSRI) Paroxetine, is also a significant process-related impurity that requires careful
monitoring during drug manufacturing.[1][2] The purity and quality of Paroxetine active
pharmaceutical ingredient (API) are critically dependent on the effective control of N-
Methylparoxetine levels. To ensure accurate quantification and adherence to regulatory
requirements, a highly characterized N-Methylparoxetine reference standard is essential for
analytical method development, validation, and routine quality control testing.[3] This document
provides detailed application notes and protocols for the use of N-Methylparoxetine as a
reference standard in analytical chemistry.

Chemical and Physical Properties

N-Methylparoxetine is the N-methylated derivative of Paroxetine. Its chemical structure and
properties are well-defined, making it suitable for use as a primary reference material.
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Property Value Reference

(3S,4R)-3-((1,3-benzodioxol-5-
loxy)methyl)-4-(4-

Chemical Name Yioxy) V-4 [1]
fluorophenyl)-1-

methylpiperidine

CAS Number 110429-36-2 [4][5]
Molecular Formula C20H22FNOs3 [5]
Molecular Weight 343.39 g/mol [5]
Appearance White to off-white solid

Soluble in methanol, ethanol,
Solubility acetonitrile, and

dichloromethane

Synthesis and Purification

N-Methylparoxetine is typically synthesized as a key intermediate in the overall synthesis of
Paroxetine. A common synthetic route involves the reaction of a sulfonate ester of (3S,4R)-4-
(4-fluorophenyl)-3-hydroxymethyl-1-methylpiperidine with sesamol in the presence of a base.
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N-Methylparoxetine Synthesis

Solvent (e.g., MIBK)
Base (e.g., Potassium Carbonate)
Condensation Reaction N-Methylparoxetine

Sesamol 4
(3,4-methylenedioxyphenol)

Purification
(Crystallization/Chromatography)

N-Methylparoxetine
Reference Standard

(-)-trans-4-(4-fluorophenyl)-3-
hydroxymethyl-1-methylpiperidine
sulfonate ester
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Analytical Workflow for N-Methylparoxetine

Sample Preparation
(e.g., LLE, SPE)

HPLC / UPLC Separation

Mass Spectrometry

UV Detection (MS/MS)

Data Acquisition
and Processing

Quantification and Reporting

Paroxetine

Paroxetine Metabolism Pathway

] Methoxy Metabolite 2
Methoxy Metabolite 1

Conjugation
Glucuronidation/Sulfation

Catechol Intermediate Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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